Cas no 1396746-48-7 (5-bromo-2-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide)

• Product Name: 5-bromo-2-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide
• CAS No: 1396746-48-7
• MF: C₁₄H₁₄BrClN₂O₂
• MW: 357.630161762238
• CID: 6185559
• PubChem ID: 71781607
• Update Time: 2025-07-19

5-bromo-2-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide
• F5857-0911
• VU0524682-1
• 1396746-48-7
• 5-bromo-2-chloro-N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]benzamide
• AKOS024523406
• 5-bromo-2-chloro-N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]benzamide
• 5-bromo-2-chloro-N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)benzamide

• Inchi： 1S/C14H14BrClN2O2/c1-18-6-2-3-12(18)13(19)8-17-14(20)10-7-9(15)4-5-11(10)16/h2-7,13,19H,8H2,1H3,(H,17,20)
• InChI Key： FILOYNNHOBZVLL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(NCC(C1=CC=CN1C)O)=O)Cl

Computed Properties

• Exact Mass: 355.99272g/mol
• Monoisotopic Mass: 355.99272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-bromo-2-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide

Research Briefing on 5-bromo-2-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide (CAS: 1396746-48-7)

The compound 5-bromo-2-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide (CAS: 1396746-48-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the unique structural features of 5-bromo-2-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide, which contribute to its selective binding affinity for specific biological targets. The compound's pyrrole and benzamide moieties are believed to play a critical role in its interaction with key enzymes and receptors, making it a promising candidate for drug development. Advanced computational modeling and X-ray crystallography studies have provided detailed insights into its binding mechanisms.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating pathways associated with inflammatory and oncogenic processes. Notably, 5-bromo-2-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide has shown potent inhibitory effects on certain kinases involved in cell proliferation and survival. These findings suggest its potential utility in treating cancers and autoimmune disorders, although further preclinical validation is required.

The synthesis of 5-bromo-2-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide has been optimized in recent studies to improve yield and purity. Novel catalytic methods and green chemistry approaches have been employed to reduce environmental impact and enhance scalability. These advancements are critical for facilitating future large-scale production and clinical trials.

Despite its promising attributes, challenges remain in the development of 5-bromo-2-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academia and industry are essential to overcome these hurdles.

In conclusion, 5-bromo-2-chloro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide represents a compelling area of research in chemical biology and drug discovery. Its unique chemical structure and biological activity profile offer exciting opportunities for the development of novel therapeutics. Continued research and innovation will be crucial to fully realize its potential in addressing unmet medical needs.